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Compound of Interest

6-Mercapto-nicotinic acid methyl
Compound Name:

ester
CAS No.: 74470-34-1
Cat. No.: B8787247

Get Quote

\ J

Chemical Formula: C

H
NO
S Molecular Weight: 169.20 g/mol CAS: 74470-34-1

Theoretical Framework & Calculation Logic

Accurate Elemental Analysis (CHNOS) is the primary gatekeeper for validating the identity and
purity of sulfur-containing heterocycles. For 6-Mercapto-nicotinic acid methyl ester, the
presence of sulfur requires precise stoichiometric calculation to distinguish the target molecule
from its metabolic or synthetic analogs.

Stoichiometric Breakdown

The theoretical composition is derived using IUPAC standard atomic weights:
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e Carbon (C): 12.011 g/mol
e Hydrogen (H): 1.008 g/mol
e Nitrogen (N): 14.007 g/mol
e Oxygen (O): 15.999 g/mol
e Sulfur (S): 32.06 g/mol
Calculation for C

H
NO

S:

Theoretical Composition Table

Total Mass ( Theoretical % Tolerance
Element Count

g/mol ) (wiw) (+0.4%)
Carbon 7 84.077 49.69% 49.29 — 50.09%
Hydrogen 7 7.056 4.17% 3.77-4.57%
Nitrogen 1 14.007 8.28% 7.88 — 8.68%
Sulfur 1 32.060 18.95% 18.55 - 19.35%

Calculated by

Oxygen 2 31.998 18.91%

difference

Comparative Performance Analysis

In drug development, the "performance” of an analytical method is defined by its specificity—its

ability to distinguish the target from likely impurities.

The following analysis compares the elemental signature of the target ester against its three

most common synthetic "alternatives™ (impurities):
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 Alternative A (Hydrolysis): 6-Mercaptonicotinic acid (Loss of Methyl group).
o Alternative B (Oxidation): Disulfide Dimer (Common in thiol storage).

» Alternative C (Precursor): Methyl 6-chloronicotinate (Incomplete thiolation).

Discriminatory Power Table

This table demonstrates why CHNS analysis is a self-validating system for this compound.
Note the distinct shifts in Carbon and Sulfur percentages.
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Compoun Diagnostic
Formula % C % H % N %S ]
d State Shift
C
Target H ]
49.69 417 8.28 18.95 Baseline
Ester NO
S
C
A: Acid H 13.25% C
(Hydrolysis 46.44 3.25 9.03 20.66 (Significant
) NO drop)
S
C
H
) 1 0.58% H
B: Dimer N
o 49,99 3.59 8.33 19.06 (Loss of
(Oxidation) .
o thiol H)
S
C
Absent S;
C: Chloro- H
49.00 3.52 8.16 0.00 Presence
Precursor
of CI

CINO

Insight & Causality

e Hydrolysis Detection: EA is highly sensitive to the hydrolysis of the methyl ester to the acid. A
drop in Carbon content from ~49.7% to ~46.4% is unambiguous and confirms improper
storage (moisture exposure).
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» Oxidation Blind Spot: EAis less effective at distinguishing the thiol monomer from the
disulfide dimer (Alternative B), as the %C and %N remain nearly identical.

o Corrective Action: If EA values for C/N are perfect but H is slightly low (3.6% vs 4.2%),
suspect dimerization. Confirm with HPLC or Ellman’s Reagent test.

e Precursor Identification: The presence of the starting material (Methyl 6-chloronicotinate) is
immediately obvious due to the massive discrepancy in Sulfur content (18.95% vs 0%).

Experimental Protocol: Sulfur-Optimized CHNS

Standard combustion protocols often fail with high-sulfur compounds due to "sulfur retention” in
the ash or catalyst poisoning.

Reagents & Equipment

e Instrument: Automated CHNS Analyzer (e.g., Elementar vario, PerkinElmer 2400).

o Combustion Aid: Vanadium Pentoxide (V

O

) or Tungsten Trioxide (WO

).

o Reasoning: Sulfur can form stable sulfates with ash residues. V

O

acts as a flux to ensure complete release of SO

o Standard: Sulfanilamide (C
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S) — structurally similar reference.

Step-by-Step Methodology

o Sample Drying: Dry 6-Mercapto-nicotinic acid methyl ester at 40°C under vacuum for 4
hours.

o Causality: Thiols can be hygroscopic; surface water artificially lowers %C and %S.
» Weighing: Weigh 2.0 — 3.0 mg (x0.001 mg) into a tin capsule.
o Additive: Add ~5 mg of WO

powder directly over the sample in the capsule.

o Critical Step: This prevents the formation of non-volatile metal sulfates.
o Combustion:
o Furnace Temp: >1150°C (High temp required for quantitative S conversion).
o Oxygen Boost: Set O
dosing to "Sulfur Mode" (extended injection).

» Calibration: Run three blanks and three Sulfanilamide standards (K-factor calibration).

Visualization of Logic & Workflow
Analytical Workflow (DOT Diagram)

This diagram outlines the decision process for validating the compound.
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Sample: 6-Mercapto-nicotinic

acid methyl ester
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(40°C, 4h)

'

Combustion Analysis
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'

Compare %C, %H, %S
to Theoretical

Within Limits /C Deviation \S Deviation H Deviation

Match (+0.4%) Low %C (<49.0%) Low %S (<18.0%) Low %H (~3.6%)

Identity Confirmed Suspect: Hydrolysis (Acid) Suspect: Cl-Precursor Suspect: Oxidation (Dimer)

Click to download full resolution via product page

Caption: Analytical decision tree for interpreting CHNS data of Methyl 6-mercaptonicotinate.

Synthesis & Impurity Pathway (DOT Diagram)

Visualizing where the "Alternatives” come from in the synthesis pipeline.
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Caption: Synthesis pathway showing origins of key impurities detectable by Elemental Analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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